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Introduction

The American Association of Physicists in Medicine (AAPM) Task Group 263 (TG-263)
established a comprehensive set of guidelines to standardize nomenclature in radiation
oncology.[1][2][3] This standardization addresses inconsistencies in the naming of anatomical
structures (targets and organs-at-risk), and dose-volume histogram (DVH) metrics, which have
historically been a significant barrier to pooling and analyzing data from multiple institutions.[4]
[5] For researchers, consistent nomenclature is a critical precursor for enhancing data quality,
ensuring the reproducibility of studies, and enabling large-scale data aggregation for clinical
trials, outcomes research, and big data analytics. Adherence to TG-263 facilitates the
development of automated data extraction tools and quality assurance scripts, thereby
improving workflow efficiency and safety in research and clinical practice.

These application notes provide a practical guide for implementing TG-263 standards within
research protocols, from study design to data analysis.

Part 1: Core Recommendations of TG-263

Implementing TG-263 requires understanding its primary components: standardized naming for
structures (targets and normal tissues) and a consistent format for describing dosimetric data.

1.1: Standardized Structure Nomenclature
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TG-263 provides a master spreadsheet of over 700 structures with approved, standardized

names. The goal is to eliminate ambiguity from clinician-specific or institution-specific naming

conventions (e.g., "Cord" vs. "SpinalCord").

Key Principles for Non-Target Structures:

e Character Limit: All structure names are limited to 16 characters or fewer to ensure

compatibility with various treatment planning systems.

» No Special Characters: Avoid special characters (e.g., @, #, %) that may be incompatible

with certain software.

o Pascal Case: Use "PascalCase" for compound terms (e.g., "SpinalCord" instead of

"spinal_cord" or "Spinal Cord").

Laterality: Use suffixes _L and _R for left and right paired organs, respectively.

Key Principles for Target Volumes: TG-263 acknowledges the complexity of target naming and

provides a structured, yet flexible, framework. A compliant target name is built from a series of

components in a specific order.

Component Description Example
The primary volume definition

Target Type PTV
(e.g., GTV, CTV, PTV).
A descriptor for the target,

Target Descriptor such as the anatomical site or PTVprostate
type.

] The prescription dose level,

Dose Information ] ] PTVprostate7000
typically in cGy.
Suffix for left (_L), right (_R), or

Laterality ] Cb). right (_R) PTVnodes_L
bilateral (_B).

B Additional information, such as
Quialifiers PTVboostVMAT

treatment phase or technique.
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Part 2: Implementation Protocols for Research

Integrating TG-263 into a research workflow requires proactive steps during the design,
execution, and analysis phases of a study.

Protocol 1: Integrating TG-263 into a New Research
Protocol Document

This protocol outlines how to embed TG-263 compliance into the foundational document of a
clinical trial or research study.

Methodology:

o Define Structure Sets: In the "Radiation Therapy" or "Treatment Planning" section of the
protocol, explicitly state that all contoured structures must adhere to AAPM TG-263
nomenclature.

o Create a Protocol-Specific Structure Table: Append a table to the protocol document listing
every anticipated target volume and organ-at-risk (OAR) for the study. For each structure,
provide the exact TG-263 compliant name.

o Specify DVH Metric Reporting: In the "Data Analysis" section, define the exact TG-263
format for all DVH metrics that will be collected and analyzed. For example, specify
V20Gy[%)] for the percentage volume receiving 20 Gy, not "V20" or "Vol20Gy".

 Mandate Compliance in Data Submission: Clearly state that data submitted from
participating institutions will be checked for TG-263 compliance and that non-compliant
datasets will be returned for correction.

Protocol 2: Workflow for Retrospective Data
Standardization

For retrospective studies or to prepare existing datasets for big data analysis, this protocol
provides a method to map legacy structure names to the TG-263 standard.

Methodology:
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» Extract Existing Names: Export a comprehensive list of all unique structure names from the

existing dataset.

» Manual Mapping: A team of clinicians and physicists should review the list and map each
legacy name to its corresponding TG-263 name. This step is crucial for resolving ambiguities
(e.g., does "cord" refer to the true cord or a planning structure like "cord+3mm™?).

e Develop a Synonym Dictionary: Create a digital dictionary or lookup table (e.g., in CSV or
JSON format) where each key is a legacy name and the value is the correct TG-263 name.

o Automated Relabeling: Use a script to iterate through the dataset, replacing each legacy
structure name with its standardized counterpart from the synonym dictionary.

e Quality Assurance: A random sample of relabeled plans should be manually reviewed to
validate the accuracy of the automated process.

Part 3: Quantitative Data and Standardized Tables

The core "quantitative data" of TG-263 is the nomenclature itself. The following tables provide
examples of standardized names for common structures and DVH metrics, which should be
used in research protocols and data collection forms.

Table 1: Example of TG-263 Standardized Structure
Names
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Common Ambiguous

. TG-263 Compliant Name Notes

Brainstem, BS Brainstem Use official name.

Left Parotid Parotid_L Suffix for laterality.

Cord SpinalCord Avoid abbreviations.

PTV 50.4 Gy PTV5040 Do.se in cGy, no decimals or
units.

Bladder Bladder

Rectum Rectum

Heart Heart

Left Lung Lung_L Suffix for laterality.

Right Lung Lung R Suffix for laterality.

Lungs Lungs_B Suffix for bilateral.

Table 2: Example of TG-263 Standardized DVH Metric

Nomenclature

Metric Description

Incorrect/Ambiguous

TG-263 Compliant Format

Format
Mean Dose to the Heart Heart Mean, Dmean Dmean[Gy]
Max Dose to the Spinal Cord Cord Max, Dmax Dmax[Gy]
Volume of Left Parotid
o V20 V20Gy]cc]
receiving 20 Gy
Percent Volume of Rectum
o V50% V50Gy[%]
receiving 50 Gy
Dose to 95% of the PTV
D95 D95%[Gy]
volume
Dose to 2cc of the Brainstem D2cc D2cc[Gy]
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Part 4: Visualizing TG-263 Concepts and Workflows

Diagrams are essential for clarifying the relationships and processes involved in implementing
TG-263.
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Volume Definitions (ICRU)

GTV
(Gross Tumor Volume)

Microscopic
isease Margin

CTV
(Clinical Target Volume)

Internal
otion Margin

ITV
(Internal Target Volume)

Setup
Margin

PTV
(Planning Target Volume)
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TG-263 Research Implementation Workflow

1. Protocol Design

Define Standardized
Structure & DVH Lists

2. Data Collection

Contouring & Planning
(Using TG-263 Names)

/ ¥

Automated Compliance Check “.
(Validation Script) /

3. Data Aggregation

Compliant Data on-Compliant

Error Correction Loop

Pool Multi-Institutional Data

4. Data Analysis

Perform Statistical Analysis
& Generate Results
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Start: Name a New
Target Structure

1. Select Target Type
(GTV, CTV, PTV, etc.)

:

2. Add Descriptor
(e.g., 'prostate’, 'node’)

:

3. Add Dose Level
(in cGy, e.g., '7000"

:

4. Add Laterality?
(L, _R,_B)

Add Suffix o}

5. Add Qualifier?
(e.g., 'boost’, 'VMAT")

Add Suffix

End: Compliant Name Generated
(e.g., PTVprostate7000_boost)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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